N-(thiophen-2-ylmethyl)acetamide N-(thiophen-2-ylmethyl)acetamide
Brand Name: Vulcanchem
CAS No.: 21403-24-7
VCID: VC1962412
InChI: InChI=1S/C7H9NOS/c1-6(9)8-5-7-3-2-4-10-7/h2-4H,5H2,1H3,(H,8,9)
SMILES: CC(=O)NCC1=CC=CS1
Molecular Formula: C7H9NOS
Molecular Weight: 155.22 g/mol

N-(thiophen-2-ylmethyl)acetamide

CAS No.: 21403-24-7

Cat. No.: VC1962412

Molecular Formula: C7H9NOS

Molecular Weight: 155.22 g/mol

* For research use only. Not for human or veterinary use.

N-(thiophen-2-ylmethyl)acetamide - 21403-24-7

Specification

CAS No. 21403-24-7
Molecular Formula C7H9NOS
Molecular Weight 155.22 g/mol
IUPAC Name N-(thiophen-2-ylmethyl)acetamide
Standard InChI InChI=1S/C7H9NOS/c1-6(9)8-5-7-3-2-4-10-7/h2-4H,5H2,1H3,(H,8,9)
Standard InChI Key BQRIKSCISYLMQV-UHFFFAOYSA-N
SMILES CC(=O)NCC1=CC=CS1
Canonical SMILES CC(=O)NCC1=CC=CS1

Introduction

N-(thiophen-2-ylmethyl)acetamide is a chemical compound with the molecular formula C7H9NOS. It is a derivative of acetamide, where the nitrogen atom is substituted with a thiophen-2-ylmethyl group. This compound is of interest in various fields due to its potential biological activities and chemical properties.

Synthesis and Preparation

The synthesis of N-(thiophen-2-ylmethyl)acetamide typically involves the reaction of thiophen-2-ylmethylamine with acetic anhydride or acetyl chloride in the presence of a base. This method is common for preparing amide derivatives and allows for the formation of the desired compound through a straightforward acylation reaction.

Antimicrobial Activity

Thiophene derivatives often exhibit antimicrobial properties, which could be attributed to their ability to interact with biological targets such as enzymes or membranes. Although specific data for N-(thiophen-2-ylmethyl)acetamide is not available, related compounds have shown promising results against both Gram-positive and Gram-negative bacteria .

Antioxidant Activity

The antioxidant activity of thiophene derivatives is another area of interest. These compounds can scavenge free radicals, thereby protecting cells from oxidative damage. While N-(thiophen-2-ylmethyl)acetamide has not been specifically studied for this property, similar thiophene-based compounds have demonstrated moderate to significant antioxidant activity .

Safety and Handling

N-(thiophen-2-ylmethyl)acetamide is classified as an irritant and should be handled with caution. Proper laboratory safety protocols should be followed when handling this compound, including the use of protective equipment and ventilation .

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